1-(3,7-Dinitro-10h-phenothiazin-10-yl)ethanone

• CAS RN: 1628-79-1
• Molecular Formula: C14H9N3O5S
• Molecular Weight: 331.31 g/mol
• IUPAC Name: 1-(3,7-dinitrophenothiazin-10-yl)ethanone
• InChI: InChI=1S/C14H9N3O5S/c1-8(18)15-11-4-2-9(16(19)20)6-13(11)23-14-7-10(17(21)22)3-5-12(14)15/h2-7H,1H3
• InChI Key: VUWDHXCPXJCIJQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C2=C(C=C(C=C2)[N+](=O)[O-])SC3=C1C=CC(=C3)[N+](=O)[O-]

Description

1-(3,7-Dinitro-10h-phenothiazin-10-yl)ethanone is a useful research compound. Its molecular formula is C14H9N3O5S and its molecular weight is 331.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a 3 necked 500 ml round bottom flask fitted with a thermometer and a condenser was added 3,7-dinitro-10H-phenothiazine (MW 289.27 g/mol, 29.00 g, 100 mmol), dimethylformamide (58 ml), acetic anhydride (MW 102.09 g/mol, 102.09 g, 1000 mmol) and triethylamine (MW 101.19 g/mol, 40.88 g, 401 mmol). The mixture was heated to 105° C. and stirred at this temperature for 3 hours. The mixture was cooled to ambient temperature (21° C.) before being cooled to 5° C. whereby it was stirred for 1 hour. The product was isolated by filtration and washed with methanol (3×30 ml) to give a light yellow crystalline solid, which was dried at 50° C. for 15 hours (MW 331.31 g/mol, 26.94 g, 81%).

Synthesis routes and methods II

Procedure details

A solution of 3,7-dinitrophenothiazine (MW 289.27, 24.0 g, 82.96 mmol), acetic anhydride (MW 102.09, 151 g, 1.48 mol) and pyridine (100 cm3) was stirred at reflux for 18 hours. The warm solution was then cooled to room temperature and poured carefully over ice water. The precipitate formed was filtered to give the title compound (MW 331.26, 21.14 g, 63.81 mmol, 77%) as a sand coloured solid which was recrystallised from acetone to give light yellow needles.